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Compound of Interest

Compound Name: CX-6258 hydrochloride hydrate

Cat. No.: B11932342

Audience: Researchers, scientists, and drug development professionals.

Introduction

CX-6258 is a potent, ATP-competitive, and orally bioavailable pan-inhibitor of the Pim kinase
family, targeting Pim-1, Pim-2, and Pim-3.[1][2][3][4] The Pim kinases are a family of
serine/threonine kinases that are key regulators of cell survival and proliferation.[4] Their
overexpression is implicated in the tumorigenesis of various solid and hematological
malignancies, making them an attractive target for cancer therapy.[4][5] CX-6258 has
demonstrated robust anti-proliferative activity across a range of cancer cell lines and efficacy in
in vivo tumor models.[1][4][5]

Accurate determination of the half-maximal inhibitory concentration (IC50) is a critical measure
of a drug's potency. This document provides detailed protocols for determining the IC50 value
of CX-6258 hydrochloride hydrate through both biochemical and cell-based assays.

Data Presentation: Potency of CX-6258

The inhibitory activity of CX-6258 has been quantified against both isolated kinase enzymes
and various human cancer cell lines.
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Target | Cell Line Assay Type IC50 Value
Pim-1 Kinase Biochemical (Radiometric) 5nM

Pim-2 Kinase Biochemical (Radiometric) 25 nM

Pim-3 Kinase Biochemical (Radiometric) 16 nM
Human Cancer Cell Lines Cell-based (Antiproliferative) 0.02 - 3.7 uM

MV-4-11 (Acute Myeloid

) Cell-based (Antiproliferative) 20 nM
Leukemia)

PC3 (Prostate

) Cell-based (Antiproliferative) 452 nM
Adenocarcinoma)

Compiled from multiple
sources.[1][2][3][4][6]

Signaling Pathway of CX-6258 Action

CX-6258 exerts its effect by inhibiting the Pim kinase signaling pathway. This pathway is often
activated by cytokine signaling through the JAK/STAT cascade. Pim kinases then
phosphorylate and regulate downstream pro-survival proteins, such as BAD and 4E-BP1,
thereby inhibiting apoptosis and promoting protein synthesis essential for cell growth. By
blocking Pim kinases, CX-6258 prevents the phosphorylation of these substrates, leading to an
anti-proliferative and pro-apoptotic response.[1][2][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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